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Compound of Interest

Compound Name: 17:0 Lyso PE-d5

Cat. No.: B15554985

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Proper disposal of 17:0 Lyso PE-d5 is paramount to ensuring laboratory safety and

environmental protection. This substance, typically supplied in a dichloromethane:methanol

solution, is classified as hazardous waste due to its flammability, toxicity, and potential

carcinogenic properties.[1][2] Adherence to strict disposal protocols is essential to mitigate

risks.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat. All handling of 17:0 Lyso PE-d5 and its solutions should be conducted

within a certified chemical fume hood to prevent inhalation of hazardous vapors.

Quantitative Data Summary
The following table summarizes the key hazard classifications for 17:0 Lyso PE-d5, primarily

due to the solvent mixture in which it is provided.
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Hazard Classification Description Source

Flammable Liquid Category 2 [1][2]

Acute Toxicity (Oral) Category 3 [1][2]

Acute Toxicity (Dermal) Category 3 [1][2]

Acute Toxicity (Inhalation) Category 3 [1][2]

Skin Corrosion/Irritation Category 2 [1][2]

Serious Eye Damage/Irritation Category 2 [1][2]

Carcinogenicity Category 2 (Suspected) [1][2]

Specific Target Organ Toxicity Central Nervous System [1][2]

Step-by-Step Disposal Protocol
The proper disposal of 17:0 Lyso PE-d5 involves the segregation and collection of the

chemical waste for pickup by a licensed hazardous waste disposal service. Under no

circumstances should this material be disposed of down the drain or in regular solid waste.[3]

[4]

1. Waste Collection:

Designate a specific, properly labeled, and chemically compatible waste container for

halogenated organic solvents. High-density polyethylene (HDPE) or glass containers are

suitable.[5]

The container must be clearly labeled as "Hazardous Waste," and the full chemical names of

the contents, including "17:0 Lyso PE-d5," "Dichloromethane," and "Methanol," should be

listed.[1]

2. Waste Segregation:

It is critical to segregate this waste stream. Do not mix 17:0 Lyso PE-d5 solution with non-

halogenated solvents, acids, bases, or other reactive wastes.[5]
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Store the waste container in a designated satellite accumulation area within the laboratory,

away from sources of ignition.[6]

3. Container Management:

Keep the waste container securely closed at all times, except when adding waste.

Do not overfill the container; a general guideline is to fill it to no more than 75-80% of its

capacity to allow for vapor expansion.[7]

4. Disposal Request:

Once the waste container is full or when the experiment is complete, arrange for a pickup

from your institution's Environmental Health and Safety (EHS) office or a contracted

hazardous waste disposal company.

5. Empty Container Disposal:

The original vial that contained the 17:0 Lyso PE-d5 is also considered hazardous waste.

It should be triple-rinsed with a suitable solvent (such as the dichloromethane:methanol

mixture). The rinsate must be collected and added to the hazardous waste container.[3]

After triple-rinsing, the defaced, empty container can typically be disposed of as regular

laboratory glass waste, but institutional policies may vary.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 17:0
Lyso PE-d5.
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Figure 1: Disposal Workflow for 17:0 Lyso PE-d5
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Caption: Disposal Workflow for 17:0 Lyso PE-d5.
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This guide provides a framework for the safe and compliant disposal of 17:0 Lyso PE-d5.

Always consult your institution's specific hazardous waste management plan and safety data

sheets for the most accurate and detailed procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15554985?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554985?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

